Cas no 1680206-12-5 (Bpycu(CF3)3)

• Product Name: Bpycu(CF3)3
• CAS No: 1680206-12-5
• MF: C₁₃H₈CuF₉N₂
• MW: 426.74765586853
• CID: 4756544
• PubChem ID: 162343749
• Update Time: 2026-02-26

Bpycu(CF3)3 Chemical and Physical Properties

Names and Identifiers

• BPYCU(CF3)3
• E71402
• (2,2'-Bipyridine-κN1,κN1')tris(trifluoromethyl)-Copper
• 1680206-12-5
• EN1,
• EN1 inverted exclamation mark )tris(trifluoromethyl)-Copper
• SY358198
• (2,2 inverted exclamation mark -Bipyridine-
• lambda3-copper(3+) 2,2'-bipyridine tris(trifluoromethanide)
• Bpycu(CF3)3

• Inchi： 1S/C10H8N2.3CF3.Cu/c1-3-7-11-9(5-1)10-6-2-4-8-12-10;3*2-1(3)4;/h1-8H;;;;/q;3*-1;
• InChI Key： AFWFCKPJRVCIIR-UHFFFAOYSA-N
• SMILES： [Cu].F[C-](F)F.F[C-](F)F.F[C-](F)F.N1C=CC=CC=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 425.983974g/mol
• Monoisotopic Mass: 425.983974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8

Additional information on Bpycu(CF3)3

Comprehensive Overview of Bpycu(CF3)3 (CAS No. 1680206-12-5): Properties, Applications, and Innovations

The compound Bpycu(CF3)3 (CAS No. 1680206-12-5) is a specialized organometallic complex gaining traction in advanced material science and catalysis. Its unique trifluoromethyl (CF3) functional groups and bipyridine (Bpy) ligand structure make it a versatile candidate for applications ranging from organic light-emitting diodes (OLEDs) to asymmetric synthesis. Researchers and industries are increasingly exploring its potential due to its thermal stability, electron-withdrawing properties, and compatibility with green chemistry principles.

One of the most searched questions about Bpycu(CF3)3 revolves around its role in photocatalysis. Recent studies highlight its efficiency in visible-light-driven reactions, addressing the growing demand for sustainable energy solutions. The compound’s ability to act as a redox mediator in photocatalytic cycles aligns with the global shift toward renewable energy and carbon-neutral processes. This positions Bpycu(CF3)3 as a key player in next-generation solar fuel production and CO2 reduction technologies.

Another hot topic is the use of Bpycu(CF3)3 in optoelectronic devices. Its luminescent properties and tunable electronic structure make it ideal for OLED displays and flexible electronics. With the rise of foldable smartphones and wearable tech, manufacturers are actively seeking materials like Bpycu(CF3)3 to enhance device performance while reducing power consumption. Searches for "high-efficiency OLED materials" and "low-cost emissive layers" often lead to discussions about this compound.

The synthesis and scalability of Bpycu(CF3)3 also attract significant attention. Optimized protocols using microwave-assisted synthesis or flow chemistry have reduced production costs, making it more accessible for industrial applications. Environmental concerns drive queries like "green synthesis of fluorinated compounds", where Bpycu(CF3)3 serves as a case study for minimizing hazardous byproducts.

In pharmaceutical research, Bpycu(CF3)3 is explored for its potential in metal-based therapeutics. Its stability in biological environments and selective binding properties spark interest in anticancer drug development. While not yet mainstream, its mechanism of action is frequently compared to platinum-based drugs, with fewer side effects being a key advantage.

From an SEO perspective, combining technical depth with trending keywords like "advanced materials for energy storage" or "cutting-edge catalysis" ensures this content reaches target audiences. The compound’s interdisciplinary applications—spanning chemistry, materials science, and engineering—make it a focal point for innovation. As research progresses, Bpycu(CF3)3 is poised to address critical challenges in sustainability and technology, solidifying its relevance in scientific and industrial communities.